Cas no 1355052-34-4 (2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1355052-34-4
• MF: C₁₈H₂₀BFO₃
• MW: 314.159008979797
• MDL: MFCD22493744
• CID: 4589785
• PubChem ID: 66668438
• Update Time: 2025-06-11

2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-(4-fluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• KAYPYEFNCGPLIB-UHFFFAOYSA-N
• 2-(4-(4-fluorophenoxyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-
• 1355052-34-4
• SCHEMBL368960
• A1-12694
• CS-15579
• CS-WAA0137
• CS-0035047
• MFCD22493744
• DB-104157
• AKOS037650963
• 2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493744
• Inchi： 1S/C18H20BFO3/c1-17(2)18(3,4)23-19(22-17)13-5-9-15(10-6-13)21-16-11-7-14(20)8-12-16/h5-12H,1-4H3
• InChI Key： KAYPYEFNCGPLIB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 314.1489528g/mol
• Monoisotopic Mass: 314.1489528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1355052-34-4)

2-[4-(4-Fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1355052-34-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound belongs to the class of boronic esters and is characterized by its unique structural features and reactivity. The presence of the fluorine atom and the dioxaborolane moiety makes it an attractive building block for various synthetic transformations and drug development processes.

The fluorine atom in the structure of 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane imparts unique electronic and steric properties to the molecule. Fluorine is known for its high electronegativity and small atomic radius, which can significantly influence the physicochemical properties of organic compounds. These properties are particularly valuable in drug design, where subtle changes in molecular structure can lead to significant improvements in potency, selectivity, and pharmacokinetic profiles.

The dioxaborolane moiety is a key functional group that confers reactivity to the compound. Boronic esters are widely used in Suzuki-Miyaura coupling reactions, which are fundamental to modern organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions and with high selectivity. The dioxaborolane group in 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be readily converted to boronic acid or other boron-containing intermediates, making it a valuable precursor for a wide range of synthetic applications.

Recent research has highlighted the potential of 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit promising anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis. The ability to fine-tune the structure through synthetic modifications allows researchers to optimize these compounds for specific therapeutic applications.

In addition to its potential in drug discovery, 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found applications in materials science. The unique electronic properties of fluorinated compounds make them suitable for use in electronic devices and sensors. For example, fluorinated dioxaborolanes have been explored as components in organic light-emitting diodes (OLEDs) and other advanced materials due to their ability to modulate charge transport and emission properties.

The synthesis of 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves several well-established synthetic routes. One common approach is the sequential functionalization of a boronic ester precursor followed by coupling reactions with appropriate aryl halides. This method allows for high yields and good purity of the final product. Recent advancements in catalytic methods have further streamlined these processes, making it more accessible for both academic and industrial applications.

The characterization of 2-[4-(4-fluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and elucidating the connectivity within the molecule.

In conclusion, 2-[4-(fluorophenoxy)phenyl]-tetramethyl-dioxaborolane (CAS No. 1355052-34-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of fluorine atoms and boronic ester functionality makes it a valuable tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new applications and optimizations for this compound, solidifying its importance in modern scientific endeavors.